![molecular formula C19H21N5S2 B4441473 6-({[2-(1-adamantyl)-1,3-thiazol-4-yl]methyl}thio)-9H-purine](/img/structure/B4441473.png)
6-({[2-(1-adamantyl)-1,3-thiazol-4-yl]methyl}thio)-9H-purine
Overview
Description
6-({[2-(1-adamantyl)-1,3-thiazol-4-yl]methyl}thio)-9H-purine, also known as A-1349743, is a small molecule inhibitor that has shown potential in treating various diseases. This compound has been studied extensively in the field of medicinal chemistry due to its unique structure and potential therapeutic applications. In
Mechanism of Action
The mechanism of action of 6-({[2-(1-adamantyl)-1,3-thiazol-4-yl]methyl}thio)-9H-purine involves the inhibition of various enzymes, including cGAS, STING, and TBK1. These enzymes are involved in the innate immune response, specifically in the production of type I interferons. By inhibiting these enzymes, 6-({[2-(1-adamantyl)-1,3-thiazol-4-yl]methyl}thio)-9H-purine can reduce the production of type I interferons, which can be beneficial in treating autoimmune diseases and cancer.
Biochemical and Physiological Effects:
6-({[2-(1-adamantyl)-1,3-thiazol-4-yl]methyl}thio)-9H-purine has been shown to have various biochemical and physiological effects. In vitro studies have shown that 6-({[2-(1-adamantyl)-1,3-thiazol-4-yl]methyl}thio)-9H-purine can inhibit the production of type I interferons in response to various stimuli, including DNA and RNA. In vivo studies have shown that 6-({[2-(1-adamantyl)-1,3-thiazol-4-yl]methyl}thio)-9H-purine can reduce the severity of autoimmune diseases, such as lupus and psoriasis, as well as inhibit the growth of cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of 6-({[2-(1-adamantyl)-1,3-thiazol-4-yl]methyl}thio)-9H-purine is its potential in treating various diseases, including autoimmune diseases and cancer. Another advantage is its unique structure, which makes it a valuable tool for studying the innate immune response. However, one limitation of 6-({[2-(1-adamantyl)-1,3-thiazol-4-yl]methyl}thio)-9H-purine is its low solubility, which can make it difficult to work with in lab experiments.
Future Directions
There are several future directions for the study of 6-({[2-(1-adamantyl)-1,3-thiazol-4-yl]methyl}thio)-9H-purine. One direction is the continued study of its potential in treating autoimmune diseases and cancer. Another direction is the study of its effects on other enzymes involved in the innate immune response. Additionally, the development of more soluble analogs of 6-({[2-(1-adamantyl)-1,3-thiazol-4-yl]methyl}thio)-9H-purine could improve its usefulness in lab experiments. Finally, the study of its potential in combination with other therapies could lead to improved treatment options for various diseases.
Scientific Research Applications
6-({[2-(1-adamantyl)-1,3-thiazol-4-yl]methyl}thio)-9H-purine has been studied extensively in the field of medicinal chemistry due to its potential therapeutic applications. It has been shown to have inhibitory effects on various enzymes, including cGAS, STING, and TBK1, which are involved in the innate immune response. 6-({[2-(1-adamantyl)-1,3-thiazol-4-yl]methyl}thio)-9H-purine has also been studied for its potential in treating autoimmune diseases, such as lupus and psoriasis, as well as cancer.
properties
IUPAC Name |
2-(1-adamantyl)-4-(7H-purin-6-ylsulfanylmethyl)-1,3-thiazole | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N5S2/c1-11-2-13-3-12(1)5-19(4-11,6-13)18-24-14(8-26-18)7-25-17-15-16(21-9-20-15)22-10-23-17/h8-13H,1-7H2,(H,20,21,22,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KZQFMYRJFAJTME-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC3CC1CC(C2)(C3)C4=NC(=CS4)CSC5=NC=NC6=C5NC=N6 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N5S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.